Cas no 1797085-47-2 (2-{1-(2,2-diphenylacetyl)piperidin-4-ylsulfonyl}-N-methylacetamide)

• Product Name: 2-{1-(2,2-diphenylacetyl)piperidin-4-ylsulfonyl}-N-methylacetamide
• CAS No: 1797085-47-2
• MF: C₂₂H₂₆N₂O₄S
• MW: 414.517844676971
• CID: 6032278
• PubChem ID: 71809135
• Update Time: 2025-10-24

2-{1-(2,2-diphenylacetyl)piperidin-4-ylsulfonyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2,2-diphenylacetyl)piperidin-4-ylsulfonyl}-N-methylacetamide
• 2-[1-(2,2-diphenylacetyl)piperidin-4-yl]sulfonyl-N-methylacetamide
• AKOS024564268
• 1797085-47-2
• 2-((1-(2,2-diphenylacetyl)piperidin-4-yl)sulfonyl)-N-methylacetamide
• 2-{[1-(2,2-diphenylacetyl)piperidin-4-yl]sulfonyl}-N-methylacetamide
• F6441-7642

• Inchi： 1S/C22H26N2O4S/c1-23-20(25)16-29(27,28)19-12-14-24(15-13-19)22(26)21(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,19,21H,12-16H2,1H3,(H,23,25)
• InChI Key： BDCYABLCDXNJKS-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CS(C1CCN(C(C(C2=CC=CC=C2)C2=CC=CC=C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 414.16132849g/mol
• Monoisotopic Mass: 414.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-{1-(2,2-diphenylacetyl)piperidin-4-ylsulfonyl}-N-methylacetamide

Comprehensive Overview of 2-{1-(2,2-diphenylacetyl)piperidin-4-ylsulfonyl}-N-methylacetamide (CAS No. 1797085-47-2)

The compound 2-{1-(2,2-diphenylacetyl)piperidin-4-ylsulfonyl}-N-methylacetamide (CAS No. 1797085-47-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a piperidine core and a diphenylacetyl moiety, this molecule is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonyl and acetamide functional groups, which are known to contribute to bioactivity and binding affinity in target proteins.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. The structural complexity of 2-{1-(2,2-diphenylacetyl)piperidin-4-ylsulfonyl}-N-methylacetamide makes it a promising candidate for addressing unmet medical needs, particularly in areas such as neurological disorders and metabolic diseases. Its CAS No. 1797085-47-2 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key advantages of this compound lies in its synthetic versatility. The presence of a piperidin-4-ylsulfonyl group allows for further derivatization, enabling researchers to fine-tune its pharmacological properties. This adaptability is crucial in the design of next-generation therapeutics, where structure-activity relationship (SAR) studies play a pivotal role. Additionally, the N-methylacetamide moiety enhances its solubility and bioavailability, which are critical factors in drug development.

The rise of computational chemistry and AI-driven drug design has further amplified interest in compounds like 2-{1-(2,2-diphenylacetyl)piperidin-4-ylsulfonyl}-N-methylacetamide. Researchers are leveraging molecular docking and machine learning algorithms to predict its interactions with biological targets, thereby accelerating the discovery process. This aligns with the broader trend of digital transformation in the pharmaceutical industry, where high-throughput screening and in silico modeling are becoming standard practices.

From a commercial perspective, the compound's CAS No. 1797085-47-2 is often associated with inquiries about custom synthesis and bulk availability. Suppliers and contract research organizations (CROs) are increasingly listing this molecule in their catalogs to meet the demands of biotech startups and academic labs. Its potential applications in proteomics and chemical biology further underscore its value as a research tool.

In conclusion, 2-{1-(2,2-diphenylacetyl)piperidin-4-ylsulfonyl}-N-methylacetamide (CAS No. 1797085-47-2) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is poised to play a significant role in the future of drug discovery and personalized medicine.